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Compound of Interest

Compound Name: O-2545 hydrochloride

Cat. No.: B1662317 Get Quote

O-2545 Hydrochloride: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the shelf life, proper storage, and handling of

O-2545 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for solid O-2545 hydrochloride?

A: For maximum stability, solid O-2545 hydrochloride should be stored at -20°C in a tightly

sealed container.[1][2][3]

Q2: What is the expected shelf life of solid O-2545 hydrochloride?

A: When stored correctly at -20°C, the shelf life can vary by manufacturer, but is generally long-

term. Some suppliers indicate a stability of at least four years, while others suggest a shelf life

of two years for the powder.[1][2] For batch-specific information, always refer to the Certificate

of Analysis.

Q3: How should I prepare and store solutions of O-2545 hydrochloride?

A: It is highly recommended to prepare and use solutions on the same day. If you need to

prepare stock solutions in advance, they should be stored as aliquots in tightly sealed vials.

The stability of these solutions is dependent on the solvent and storage temperature. For
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instance, solutions in DMSO can be stored for up to two weeks at 4°C or for six months at

-80°C.[1] Stock solutions stored at -20°C are typically usable for up to one month.[1]

Q4: What is the proper procedure for handling the vial before use?

A: Before opening the vial, it is recommended to allow the product to equilibrate to room

temperature for at least one hour.[1] This prevents condensation from forming inside the vial,

which could affect the compound's stability.

Q5: Is O-2545 hydrochloride soluble in aqueous buffers?

A: Yes, O-2545 hydrochloride is known for its water solubility.[4] It can be dissolved in water,

with gentle warming aiding the process, to concentrations up to 20 mM. It is also soluble in

other solvents such as ethanol, DMSO, and DMF.[2]
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Issue Possible Cause Recommended Solution

Reduced Potency or

Inconsistent Results

Improper storage of the solid

compound (e.g., at room

temperature or in a non-airtight

container).

Always store the solid

compound at -20°C in a tightly

sealed vial. Refer to the

Certificate of Analysis for any

batch-specific storage

instructions.

Degradation of stock solutions

due to improper storage or

multiple freeze-thaw cycles.

Prepare fresh solutions for

each experiment whenever

possible. If using stock

solutions, ensure they are

aliquoted to avoid repeated

freeze-thaw cycles and stored

at the recommended

temperature (-20°C or -80°C).

Do not use solutions that have

been stored for longer than the

recommended period.

Difficulty Dissolving the

Compound

The compound has not fully

equilibrated to room

temperature, leading to

condensation.

Allow the vial to sit at room

temperature for at least one

hour before opening and

attempting to dissolve the

compound.

Using an inappropriate solvent

or concentration.

Confirm the solubility of O-

2545 hydrochloride in your

chosen solvent. Gentle

warming can assist with

dissolution in water.
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Form Solvent
Storage

Temperature
Shelf Life Source

Solid (Powder) N/A -20°C ≥ 4 years
Cayman

Chemical[2]

Solid (Powder) N/A -20°C 2 years DC Chemicals[1]

Solution DMSO 4°C 2 weeks DC Chemicals[1]

Solution DMSO -80°C 6 months DC Chemicals[1]

Solution N/A -20°C Up to 1 month DC Chemicals[1]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Equilibration: Allow the vial of solid O-2545 hydrochloride to equilibrate to room

temperature for a minimum of 60 minutes before opening.

Weighing: Aseptically weigh the desired amount of the compound in a sterile microcentrifuge

tube.

Dissolution: Add the appropriate volume of the desired solvent (e.g., DMSO, ethanol, or

water) to the compound.

Mixing: Vortex or sonicate the solution until the compound is fully dissolved. Gentle warming

may be used to aid dissolution in aqueous solutions.

Aliquoting: If the entire solution will not be used immediately, dispense it into smaller, single-

use aliquots in tightly sealed vials.

Storage: Store the aliquots at the recommended temperature (-20°C or -80°C) as outlined in

the data summary table.
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Caption: Workflow for proper handling and storage of O-2545 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [O-2545 hydrochloride shelf life and proper storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662317#o-2545-hydrochloride-shelf-life-and-proper-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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